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Compound of Interest

1-Methoxy-2-methyl-1-propene-1-
Compound Name: |
o

Cat. No.: B065155

For researchers, scientists, and drug development professionals, this in-depth guide explores
the fascinating history of enol ethers, from their initial discovery to the development of key
synthetic methodologies that have cemented their importance in organic chemistry.

The Dawn of Enol Ether Chemistry: Wislicenus's
Pioneering Synthesis

The journey into the world of enol ethers began in the late 19th century with the work of
German chemist Johannes Wislicenus. In 1878, Wislicenus reported the first synthesis of a
vinyl ether, a groundbreaking achievement that laid the foundation for this important class of
organic compounds.[1][2][3][4] While the exact publication in Annalen der Chemie from that
year remains elusive in modern databases, his contribution is widely acknowledged. His early
work also touched upon the reactivity of these new compounds, including their halogenation,
hydrolysis, and polymerization.[3][4]

The initial synthesis was not a straightforward process and the characterization of these novel
compounds relied on the analytical techniques of the era. These methods were primarily
focused on elemental analysis, boiling point determination, and simple chemical tests to
deduce the molecular structure. The advent of spectroscopy, still in its infancy, would later
revolutionize the characterization of such compounds.[2]
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The Claisen Rearrangement: A Paradigm Shift in
Reactivity

A pivotal moment in the history of enol ethers arrived in 1912 with the discovery of the Claisen
rearrangement by German chemist Rainer Ludwig Claisen.[5] This thermally induced[6][6]-
sigmatropic rearrangement of allyl vinyl ethers to y,d-unsaturated carbonyl compounds was a
landmark discovery, not only for enol ether chemistry but for the broader field of organic
synthesis.[5] The reaction provided a powerful tool for carbon-carbon bond formation and
opened up new avenues for the synthesis of complex molecules.

The original Claisen rearrangement involved the thermal treatment of O-allyl-acetoacetic ester.
The reaction proceeds through a concerted, pericyclic mechanism involving a six-membered
cyclic transition state.

Key Historical Synthetic Methods

Several methods for the synthesis of enol ethers have been developed over the years, each
with its own historical significance.

o Dehydrohalogenation of Haloethers: One of the earliest methods involved the elimination of
hydrogen halides from haloethers. This approach, while historically important, often required
harsh conditions.

» Reaction of Acetylene with Alcohols (Reppe Vinylation): In the 1930s, Walter Reppe and his
colleagues at I. G. Farben developed a commercially significant process for the synthesis of
vinyl ethers.[7] This method, known as Reppe vinylation, involves the base-catalyzed
addition of alcohols to acetylene, often under high pressure.[7] This industrial process made
simple vinyl ethers readily available, paving the way for their widespread use as monomers
and chemical intermediates.

Quantitative Data of Simple Enol Ethers

The physical properties of enol ethers were meticulously documented by early chemists. The
following table summarizes key data for some simple enol ethers, compiled from various
historical and modern sources.
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Molecular . Density Refractive
Molecular . Boiling
Enol Ether Weight ( . (g/mL at Index (nD at
Formula Point (°C)
g/mol) 20°C) 20°C)
Methyl vinyl
CsHeO 58.08 5.5 0.753 1.3730
ether
Ethyl vinyl
CaHsO 72.11 36 0.754 1.3767[8]
ether
n-Propy! vinyl
CsH100 86.13 64 0.765 1.3861
ether
Isopropyl
_ CsH100 86.13 55 0.753 1.3833
vinyl ether
n-Butyl vinyl
CsH120 100.16 94 0.779 1.3997
ether
Isobutyl vinyl
CesH120 100.16 83 0.769 1.3938
ether

Detailed Experimental Protocols

To provide a practical understanding of the historical synthetic methods, detailed experimental
protocols for key reactions are presented below. These are based on original reports and later
refinements.

The Claisen Rearrangement of Allyl Phenyl Ether
(Conceptual Protocol based on Claisen's 1912 work)

Objective: To demonstrate the thermal rearrangement of an allyl aryl ether to the corresponding
o-allylphenol.

Materials:
o Allyl phenyl ether

» High-boiling point solvent (e.g., decalin)
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e Heating mantle and reflux condenser

 Distillation apparatus

o Apparatus for determining boiling point and refractive index

Procedure:

o A sample of pure allyl phenyl ether is dissolved in a high-boiling point, inert solvent.

e The solution is heated to reflux (approximately 180-200 °C) for several hours.

» After the reaction is complete, the solvent is removed by distillation under reduced pressure.
e The crude product is then purified by fractional distillation.

» The identity of the product, o-allylphenol, is confirmed by its boiling point, refractive index,
and by chemical tests characteristic of phenols (e.g., coloration with ferric chloride).

Reppe Vinylation of Ethanol (Conceptual Industrial
Protocol)

Objective: To synthesize ethyl vinyl ether from ethanol and acetylene.

Materials:

Ethanol (anhydrous)

Acetylene gas

Potassium hydroxide (catalyst)

High-pressure reactor (autoclave)

Gas delivery system

Condensation and collection system

Procedure:
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e Anhydrous ethanol and a catalytic amount of potassium hydroxide are charged into a high-
pressure autoclave.

e The reactor is sealed and purged with an inert gas, such as nitrogen.
o Acetylene gas is introduced into the reactor to a specific pressure.
e The mixture is heated to a temperature typically in the range of 150-180 °C.

e The reaction is allowed to proceed for a set period, with the pressure of acetylene
maintained.

 After the reaction, the autoclave is cooled, and the excess pressure is carefully vented.
e The liquid product mixture is removed from the reactor.

» The ethyl vinyl ether is separated from unreacted ethanol and byproducts by fractional
distillation.

Visualizing the Historical and Mechanistic
Landscape

The following diagrams, generated using the DOT language, illustrate key historical
developments and reaction mechanisms in the chemistry of enol ethers.
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Key milestones in the discovery and development of enol ether chemistry.
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Mechanism of the Claisen Rearrangement.

Reactants

Acetylene (Cz2H2) Process Product

High-Pressure Reactor
(Base Catalyst, Heat)

¥~ Vinyl Ether (ROCH=CH3)

Alcohol (ROH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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